"Ethyl 3-boronobenzenesulfonamide" molecular weight and formula
"Ethyl 3-boronobenzenesulfonamide" molecular weight and formula
An In-Depth Technical Guide to Ethyl 3-boronobenzenesulfonamide: Properties, Synthesis, and Applications
Introduction
Ethyl 3-boronobenzenesulfonamide is an organoboron compound that integrates two key functional groups of significant interest in medicinal chemistry: a sulfonamide and a boronic acid. The sulfonamide moiety is a well-established pharmacophore found in a wide array of therapeutic agents, including antibiotics, diuretics, and anticonvulsants. The boronic acid group, characterized by its Lewis acidic nature, offers unique opportunities for covalent interactions with biological targets, leading to potent and specific enzyme inhibition.[1] This guide provides a comprehensive overview of the physicochemical properties, a proposed synthetic pathway, and the potential applications of Ethyl 3-boronobenzenesulfonamide for researchers and professionals in drug development.
Physicochemical Properties
The fundamental molecular characteristics of Ethyl 3-boronobenzenesulfonamide are summarized below. These properties are essential for dose calculations, analytical characterization, and computational modeling.
| Property | Value | Source |
| Molecular Formula | C8H12BNO4S | [2] |
| Molecular Weight | 229.1 g/mol | [2][3] |
| CAS Number | 871329-76-9 | [2] |
| Purity | Typically ≥98% | [2][3] |
| InChI Key | InChI=1S/C8H12BNO4S/c1-2-10-15(13,14)8-5-3-4-7(6-8)9(11)12/h3-6,10-12H,2H2,1H3 | [2] |
Synthesis and Mechanistic Considerations
The synthesis of Ethyl 3-boronobenzenesulfonamide can be approached through a multi-step pathway starting from a readily available halogenated precursor. The strategy involves the initial formation of the sulfonamide bond, followed by the introduction of the boronic acid moiety via a palladium-catalyzed cross-coupling reaction.
Proposed Synthetic Workflow
The logical flow for a plausible synthesis is outlined below. This approach leverages robust and well-documented organometallic transformations to achieve the target structure.
Caption: Proposed synthetic workflow for Ethyl 3-boronobenzenesulfonamide.
Causality in Experimental Design
-
Sulfonamide Formation: The reaction between 3-bromobenzenesulfonyl chloride and ethylamine is a classic nucleophilic acyl substitution at the sulfonyl group. This is a reliable method for creating the stable sulfonamide linkage. The bromo-substituent is chosen as it is an excellent handle for subsequent cross-coupling reactions.
-
Miyaura Borylation: This palladium-catalyzed reaction is a cornerstone of modern organic synthesis for installing boronic acid functional groups. It offers high functional group tolerance and excellent yields. Bis(pinacolato)diboron is used to form a stable boronate ester intermediate, which is easier to handle and purify than the free boronic acid.
-
Deprotection: The final step involves the hydrolysis of the pinacol boronate ester to yield the free boronic acid. This is typically achieved under mild acidic conditions, which cleave the pinacol protecting group without degrading the sulfonamide.
Applications in Drug Discovery
Boron-containing compounds, particularly arylboronic acids, have emerged as a significant class of molecules in medicinal chemistry.[1][4] Their utility stems from the unique electronic properties of the boron atom.
Mechanism of Action: Enzyme Inhibition
The boron atom in a boronic acid possesses a vacant p-orbital, making it an effective Lewis acid. This allows it to form reversible covalent bonds with nucleophilic residues, such as the hydroxyl group of a serine residue, commonly found in the active sites of proteases and esterases. This interaction can lead to potent and selective enzyme inhibition.
Caption: General mechanism of boronic acid interaction with a serine residue.
Ethyl 3-boronobenzenesulfonamide serves as a valuable building block for developing such inhibitors. The sulfonamide portion can be further functionalized to enhance binding affinity and selectivity for a target enzyme, while the boronic acid acts as the "warhead" for covalent interaction.
Experimental Protocol: Hypothetical Synthesis
The following protocol details a plausible, step-by-step methodology for the laboratory synthesis of Ethyl 3-boronobenzenesulfonamide based on the workflow described above.
Step 1: Synthesis of N-Ethyl 3-bromobenzenesulfonamide (Precursor)
-
Dissolve 3-bromobenzenesulfonyl chloride (1.0 eq) in dichloromethane (DCM, 5 mL/mmol) in a round-bottom flask equipped with a magnetic stirrer and cool to 0 °C in an ice bath.
-
Slowly add ethylamine (2.1 eq, as a 2M solution in THF) to the stirred solution over 15 minutes.
-
Add triethylamine (1.5 eq) to act as a base to quench the HCl byproduct.
-
Allow the reaction to warm to room temperature and stir for 4 hours, monitoring by TLC (Thin Layer Chromatography).
-
Upon completion, dilute the mixture with DCM and wash sequentially with 1M HCl (2x), saturated NaHCO3 solution (1x), and brine (1x).
-
Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude product, which can be purified by column chromatography (silica gel, hexanes:ethyl acetate gradient).
Step 2: Synthesis of Ethyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide
-
To an oven-dried flask, add N-Ethyl 3-bromobenzenesulfonamide (1.0 eq), bis(pinacolato)diboron (1.1 eq), and potassium acetate (3.0 eq).
-
Add [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl2, 0.03 eq).
-
Evacuate and backfill the flask with argon or nitrogen gas (3x).
-
Add anhydrous dioxane (10 mL/mmol) via syringe.
-
Heat the reaction mixture to 80-90 °C and stir for 12-18 hours.
-
After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite to remove palladium residues.
-
Concentrate the filtrate and purify the resulting residue by column chromatography (silica gel, hexanes:ethyl acetate gradient) to isolate the boronate ester.
Step 3: Hydrolysis to Ethyl 3-boronobenzenesulfonamide (Final Product)
-
Dissolve the purified boronate ester from Step 2 in a mixture of acetone and water (e.g., 4:1 v/v).
-
Add aqueous HCl (2M, 2.0 eq) and stir the mixture vigorously at room temperature for 2-4 hours.
-
Monitor the deprotection by TLC or LC-MS.
-
Once the reaction is complete, neutralize the mixture carefully with a saturated solution of NaHCO3.
-
Extract the product with ethyl acetate (3x).
-
Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate in vacuo.
-
The final product can be further purified by recrystallization or precipitation to yield Ethyl 3-boronobenzenesulfonamide as a solid.
Conclusion
Ethyl 3-boronobenzenesulfonamide is a bifunctional molecule with significant potential as a building block in the design of novel therapeutic agents. Its synthesis is achievable through standard, robust chemical transformations. The unique properties of the boronic acid moiety, particularly its ability to engage in reversible covalent interactions, make this compound and its derivatives highly attractive for the development of targeted enzyme inhibitors. This guide provides the foundational knowledge for researchers to explore the synthesis and application of this promising chemical entity in drug discovery programs.
References
- LabSolu. (n.d.). Ethyl 3-boronobenzenesulfonamide.
- LabSolu. (n.d.). N-Ethyl 4-boronobenzenesulfonamide.
- LabSolu. (n.d.). N-Ethyl 3-bromobenzenesulfonamide.
- Singh, A., et al. (2023). Recent Advancements in the Diversification and Applications of Boron-Containing Compounds in Medicinal Chemistry. MDPI.
- Das, B., et al. (2022). Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective. PubMed Central.
